Cas no 1261997-38-9 (2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid)

• Product Name: 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid
• CAS No: 1261997-38-9
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18320328
• CID: 1219786
• PubChem ID: 53226234
• Update Time: 2025-10-24

2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid
• 3-Hydroxy-2'-methoxy-5'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 1261997-38-9
• DTXSID50689945
• 2-Hydroxy-4-(2-methoxy-5-methylphenyl)benzoic acid, 95%
• MFCD18320328

• MDL： MFCD18320328
• Inchi： 1S/C15H14O4/c1-9-3-6-14(19-2)12(7-9)10-4-5-11(15(17)18)13(16)8-10/h3-8,16H,1-2H3,(H,17,18)
• InChI Key： QNYLDPTXHTYHBJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid

Comprehensive Overview of 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid (CAS No. 1261997-38-9)

2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid (CAS No. 1261997-38-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This benzoic acid derivative features a hydroxyl group at the 2-position and a methoxy-methylphenyl moiety at the 4-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in designing anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic compounds.

The compound’s molecular structure (C₁₅H₁₄O₄) offers excellent opportunities for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry. With increasing interest in natural product-inspired synthesis, 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid is often compared to plant-derived phenolic acids, which are known for their bioactive properties. This connection resonates with the current trend toward sustainable and green chemistry, as researchers explore eco-friendly routes to synthesize such derivatives.

In analytical chemistry, CAS No. 1261997-38-9 is frequently discussed in the context of HPLC and mass spectrometry applications. Its distinct UV absorption characteristics make it a candidate for chromatographic standardization, a critical step in quality control for pharmaceutical formulations. Laboratories focusing on method development often prioritize compounds like this due to their well-defined spectral fingerprints, addressing the industry’s need for reliable analytical reference standards.

Another area of interest is the compound’s potential role in cosmeceuticals. The hydroxybenzoic acid scaffold is prevalent in skincare ingredients due to its UV-absorbing and free radical-scavenging capabilities. As consumers increasingly seek science-backed cosmetic products, 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid could emerge as a key ingredient in anti-aging or sun protection formulations, aligning with market trends toward multifunctional actives.

From a synthetic perspective, the compound’s methoxy and methyl substituents offer intriguing possibilities for regioselective modifications, a topic frequently searched by organic chemists. Patent literature reveals its utility in catalyzed cross-coupling reactions, reflecting the broader demand for efficient synthetic methodologies. These attributes make it a valuable subject for academic research and industrial R&D, particularly in optimizing yield and purity for scale-up processes.

Given the rise of computational chemistry, CAS No. 1261997-38-9 has also been modeled in molecular docking studies to predict interactions with biological targets. This approach supports the rational drug design paradigm, reducing experimental costs—a major concern in pharmaceutical innovation. Such applications highlight the compound’s relevance in bridging in silico and wet-lab research, a trending interdisciplinary focus.

In summary, 2-hydroxy-4-(2-methoxy-5-methylphenyl)benzoic Acid exemplifies the convergence of synthetic utility, biological potential, and analytical applicability. Its study addresses multiple contemporary scientific challenges, from drug development to sustainable chemistry, ensuring its continued prominence in research discussions. As industries prioritize efficiency and innovation, this compound stands out as a promising candidate for future breakthroughs.